2-(2-Naphthyl)-3-methylbutyric acid

• Molecular Formula: C15H16O2
• Molecular Weight: 228.29 g/mol
• IUPAC Name: 3-methyl-2-naphthalen-2-ylbutanoic acid
• InChI: InChI=1S/C15H16O2/c1-10(2)14(15(16)17)13-8-7-11-5-3-4-6-12(11)9-13/h3-10,14H,1-2H3,(H,16,17)
• InChI Key: TXMRBLGFVGFNAU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC2=CC=CC=C2C=C1)C(=O)O

Description

2-(2-Naphthyl)-3-methylbutyric acid is a useful research compound. Its molecular formula is C15H16O2 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Following the above-procedure but substituting α-isobutyl-2-naphthaleneacetonitrile or α-sec-butyl-2-naphthaleneacetonitrile for α-isopropyl-2-naphthaleneacetonitrile yields respectively, α-isobutyl-2-naphthaleneacetic acid melting point 115° C. to 119° C. and α-sec-butyl-2-naphthaleneacetic acid, melting point 112° C. to 115° C.

Synthesis routes and methods II

Procedure details

A mixture of α-isopropyl-2-naphthaleneacetonitrile (264.3 g, 1.263 mole), concentrated sulfuric acid (660 ml) and water (660 ml), is heated at 140° C. for 12 hours. The mixture is allowed to cool slowly during which the acid precipitates. The solid is collected by filtration, washed thoroughly with cold water (4 × 500 ml), and dried in a vacuum oven at 50° C. The yield is 281 g (97.6%). The solid is taken up in hexane (750 ml) and benzene (750 ml) and brought to boiling. The cloudy solution on cooling gives a white crystalline solid, which is collected and dried; (227 g, 2 crops, 78.8%); m.p. 129°-130° C. An analytical sample prepared in another run has a m.p. of 130°-131° C.